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Compound of Interest

Compound Name: 3-(2-Bromoethyl)pyridine

Cat. No.: B050211

Essential Safety and Handling Guide for 3-(2-
Bromoethyl)pyridine

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3-(2-Bromoethyl)pyridine and its hydrobromide salt. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory operations.

I. Hazard Identification and Safety Data

While a comprehensive Safety Data Sheet (SDS) for 3-(2-Bromoethyl)pyridine is not readily
available, data from structurally similar compounds such as 3-bromopyridine, 3-
(bromoacetyl)pyridine hydrobromide, and 2-(2-bromoethyl)pyridine hydrobromide allows for a
conservative assessment of its potential hazards. The primary hazards are associated with the
pyridine ring and the reactive bromoethyl group.

Summary of Potential Hazards and Properties:
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Property

Data

Chemical Name

3-(2-Bromoethyl)pyridine

CAS Number 120277-73-8[1]

Molecular Formula C7HsBrN

Molecular Weight 186.05 g/mol

Form Solid (for the hydrobromide salt)

GHS Hazard Statements (Predicted)

Based on analogs: Harmful if swallowed (H302),
Causes skin irritation (H315), Causes serious
eye irritation (H319), May cause respiratory
irritation (H335).[2][3]

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area away from incompatible
materials such as strong oxidizing agents and

strong acids.[3][4]

Incompatible Materials

Strong oxidizing agents, strong acids, and

bases.[3]

Decomposition Products

Hazardous decomposition products formed
under fire conditions include carbon oxides,
nitrogen oxides (NOx), and hydrogen bromide

gas.[3]

Il. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 3-(2-Bromoethyl)pyridine to ensure

the appropriate level of protection. The following PPE is recommended:
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PPE Category

Recommendation

Eye/Face Protection

Chemical safety goggles or a full-face shield are
required to protect against splashes and

airborne particles.[2]

Skin and Body Protection

A laboratory coat is mandatory. For larger
guantities or when there is a significant risk of
splashing, a chemical-resistant apron or

coveralls should be worn.[2]

Hand Protection

Chemical-resistant gloves such as nitrile or
neoprene rubber are required. Inspect gloves for
any tears or holes before use and dispose of

them properly after handling the chemical.[2]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
hood. If the generation of dust or aerosols is
likely and engineering controls are insufficient, a
NIOSH-approved respirator with an appropriate
cartridge should be used.[5][6]

lll. Operational Plan for Safe Handling

The following procedures are designed to minimize exposure and ensure the safe handling of

3-(2-Bromoethyl)pyridine in a laboratory setting.

A. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Ensure the container is clearly labeled with the chemical name and hazard pictograms.

o Store the container in a designated, cool, dry, and well-ventilated area away from

incompatible materials.[3][4]

B. Weighing and Solution Preparation:
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 All handling of solid 3-(2-Bromoethyl)pyridine should be performed within a chemical fume
hood to minimize inhalation exposure.

» Before weighing, decontaminate the work surface.

e Use dedicated spatulas and weighing boats. Carefully weigh the desired amount, avoiding
the generation of dust.

* When dissolving, slowly add the solid to the solvent to prevent splashing.

o Clean all equipment and the work surface with an appropriate solvent (e.g., ethanol) and
dispose of the cleaning materials as hazardous waste.

C. Experimental Use:

Conduct all reactions involving 3-(2-Bromoethyl)pyridine in a chemical fume hood.

Keep the reaction vessel closed to the extent possible.

Ground and bond containers when transferring flammable solvents.[3][4]

Do not eat, drink, or smoke in the laboratory.[2][3][4]

Wash hands thoroughly after handling the chemical.[2][3][4]

IV. Contingency and Disposal Plan

A. Spill and Exposure Procedures:
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Incident

Action

Skin Contact

Immediately flush the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do so. Seek

immediate medical attention.[2][4]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][5]

Small Spill

For small spills of solid material, carefully sweep
up the material to avoid generating dust and
place it in a sealed, labeled container for
hazardous waste disposal. Clean the spill area
with an appropriate solvent and decontaminate

all cleaning materials.[5]

Large Spill

Evacuate the area immediately. Alert others in
the vicinity and contact your institution's
Environmental Health and Safety (EHS)
department. Do not attempt to clean up a large

spill without proper training and equipment.[5]

B. Waste Disposal Plan:
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o Waste Segregation: All waste contaminated with 3-(2-Bromoethyl)pyridine, including empty
containers, gloves, weighing paper, and pipette tips, must be collected in a dedicated,
labeled hazardous waste container.[2]

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste," the full chemical name "3-(2-Bromoethyl)pyridine,” and the appropriate hazard
pictograms.

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from incompatible materials.

o Final Disposal: Contact your institution's EHS office for the collection and disposal of the
hazardous waste. Do not dispose of 3-(2-Bromoethyl)pyridine down the drain or in the
regular trash.[4]

V. Experimental Workflow Diagram
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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